Cas no 89296-78-6 (Butanoic acid, 2-ethyl-, 1-iodoethyl ester)

Butanoic acid, 2-ethyl-, 1-iodoethyl ester structure
89296-78-6 structure
Product Name:Butanoic acid, 2-ethyl-, 1-iodoethyl ester
CAS No:89296-78-6
MF:C8H15IO2
MW:270.107975244522
CID:604965
PubChem ID:23449292
Update Time:2025-04-19

Butanoic acid, 2-ethyl-, 1-iodoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethyl-, 1-iodoethyl ester
    • 1-iodoethyl 2-ethylbutanoate
    • 89296-78-6
    • DTXSID00634268
    • SCHEMBL6890845
    • Inchi: 1S/C8H15IO2/c1-4-7(5-2)8(10)11-6(3)9/h6-7H,4-5H2,1-3H3
    • InChI Key: VQKHIYQILKBSLG-UHFFFAOYSA-N
    • SMILES: IC(C)OC(C(CC)CC)=O

Computed Properties

  • Exact Mass: 270.01168g/mol
  • Monoisotopic Mass: 270.01168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų
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